Cas no 823-62-1 (dichloro-1,2,4-triazin-5-amine)

• Product Name: dichloro-1,2,4-triazin-5-amine
• CAS No: 823-62-1
• MF: C₃H₂Cl₂N₄
• MW: 164.980777263641
• CID: 4659635
• PubChem ID: 12841670
• Update Time: 2025-06-08

dichloro-1,2,4-triazin-5-amine Chemical and Physical Properties

Names and Identifiers

• dichloro-1,2,4-triazin-5-amine
• 1,2,4-Triazin-5-amine, 3,6-dichloro-
• AKOS017517623
• EN300-109806
• BS-48153
• DTXSID501297300
• MFCD18250144
• E74596
• AB72421
• DB-193603
• 823-62-1
• SCHEMBL16826658
• CS-0231751
• 3,6-DICHLORO-1,2,4-TRIAZIN-5-AMINE

• Inchi： 1S/C3H2Cl2N4/c4-1-2(6)7-3(5)9-8-1/h(H2,6,7,9)
• InChI Key： PHOGCRPGOBSSEV-UHFFFAOYSA-N
• SMILES： N1C(Cl)=C(N)N=C(Cl)N=1

Computed Properties

• Exact Mass: 163.9656515g/mol
• Monoisotopic Mass: 163.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on dichloro-1,2,4-triazin-5-amine

Professional Introduction to Dichloro-1,2,4-triazin-5-amine (CAS No: 823-62-1)

Dichloro-1,2,4-triazin-5-amine, with the chemical formula Cl₂N₃C(NH₂)₂, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, identified by its CAS number 823-62-1, has garnered considerable attention due to its versatile reactivity and utility in the development of various heterocyclic compounds. Its molecular structure, featuring a triazine core with two chlorine substituents and an amine group at the 5-position, makes it a valuable building block for further functionalization.

The importance of Dichloro-1,2,4-triazin-5-amine lies in its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property has been exploited in the synthesis of pharmaceuticals, where it serves as a precursor for more complex molecules. For instance, it has been utilized in the preparation of antiviral and antibacterial agents, where its triazine framework contributes to the desired biological activity. The chlorine atoms on the triazine ring can be selectively replaced with hydroxyl groups or other nucleophiles, enabling the construction of pharmacophores that interact with biological targets.

In recent years, research has focused on optimizing synthetic routes to enhance the yield and purity of Dichloro-1,2,4-triazin-5-amine. Advances in catalytic methods have enabled more efficient transformations, reducing unwanted byproducts and improving overall process economics. For example, palladium-catalyzed cross-coupling reactions have been explored as a means to introduce additional functional groups onto the triazine core with high selectivity. These developments not only streamline the synthesis but also open new avenues for structural diversification.

The agrochemical sector has also benefited from the use of Dichloro-1,2,4-triazin-5-amine as an intermediate. Its incorporation into herbicides and fungicides has led to the discovery of novel compounds with enhanced efficacy against pests and pathogens. The ability to modify its structure allows chemists to fine-tune properties such as solubility, stability, and environmental persistence. This flexibility is crucial for developing sustainable agricultural solutions that meet global demand while minimizing ecological impact.

From a mechanistic perspective, the reactivity of Dichloro-1,2,4-triazin-5-amine has been extensively studied. Computational chemistry approaches have played a key role in understanding its behavior under different conditions. Molecular modeling simulations have revealed insights into transition states and reaction pathways, aiding in the design of more effective synthetic strategies. These studies not only advance theoretical knowledge but also provide practical guidance for industrial applications.

The pharmaceutical industry continues to explore new derivatives of Dichloro-1,2,4-triazin-5-amine for therapeutic applications. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors and other enzyme-targeting drugs. By systematically modifying its structure, scientists aim to identify compounds that exhibit potent activity against disease-causing targets while maintaining high selectivity. Preclinical studies have shown promise for certain derivatives in treating conditions such as cancer and inflammatory diseases.

Sustainability considerations have also influenced the development of processes involving Dichloro-1,2,4-triazin-5-amine. Green chemistry principles emphasize the use of environmentally benign reagents and solvents. Efforts are underway to replace traditional organic solvents with alternatives such as water or bio-based solvents. Additionally, waste reduction strategies are being implemented to minimize hazardous byproducts. These initiatives align with broader goals of reducing the environmental footprint of chemical manufacturing.

The future prospects for Dichloro-1,2,4-triazin-5-amine are promising, driven by ongoing research and technological advancements. Innovations in synthetic methodologies will continue to expand its utility across multiple industries. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into commercial products that address societal needs. As our understanding of this compound deepens，its role as a key intermediate is likely to grow even further.